Cas no 2827-46-5 (1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-trimethyl-)

• Product Name: 1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-trimethyl-
• CAS No: 2827-46-5
• MF: C₆H₁₂N₆
• MW: 168.199679374695
• MDL: MFCD01715762
• CID: 276568
• PubChem ID: 17804
• Update Time: 2025-10-19

1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-trimethyl-
• 2-N,4-N,6-N-trimethyl-1,3,5-triazine-2,4,6-triamine
• 2,4,6-Trimethylmelamine
• 2,4,6-tris(methylamino)-1,3,5-triazine
• 2,4,6-Tris(methylamino)-s-triazine
• BRN 0008455
• EINECS 220-588-4
• ENT 51035
• N,N',N''-trimethyl-[1,3,5]triazine-2,4,6-triamine
• N,N',N''-Trimethyl-1,3,5-triazine-2,4,6-triamine
• N2,N4,N6-TRIMETHYLMELAMINE
• s-Triazine, 2,4,6-tris(methylamino)-
• trimethylmelamine
• TriMM
• tris(N-methylamino)-s-triazine
• LGEXGKUJMFHVSY-UHFFFAOYSA-N
• CP2CDL28K7
• 2,4,6-Tris-methylamino-1,3,5-triazine
• s-Triazine,4,6-tris(methylamino)-
• N2,N4,N6-trimethyl-1,3,5-triazine-2,4,6-triamine
• N(sup 2),N(sup 4),N(sup 6)-Trimethylmelamine
• NSC-57552
• NSC 57552
• E74754
• NS00028446
• 1,3,5-TRIAZINE-2,4,6-TRIAMINE, N2,N4,N6-TRIMETHYL-
• 2827-46-5
• CHEMBL244377
• CAA82746
• 2,6-Tris(methylamino)-s-triazine
• N,N',N''-trimethylmelamine
• AKOS006279590
• SCHEMBL33146
• Melamine, N2,N4,N6-trimethyl-
• SB73725
• 1,3,5-Triazine-2,4,6-triamine, N,N',N''-trimethyl-
• AI3-51035
• N2,N6-Trimethylmelamine
• CS-0160393
• DTXSID30182525
• EN300-729604
• Melamine, N(sup 2),N(sup 4),N(sup 6)-trimethyl-
• Melamine,N4,N6-trimethyl-
• 2-N, 4-N, 6-N-trimethyl-1, 3, 5-triazine-2, 4, 6-triamine
• UNII-CP2CDL28K7
• BS-47073
• 1,5-Triazine-2,4,6-triamine, N,N',N''-trimethyl-
• NSC57552
• DTXCID70105016
• Melamine, N2,N4,N6-trimethyl-(8CI)
• DB-086631
• 1,3,5-Triazine-2,4,6-triamine, N,N',N''-trimethyl-(9CI)

• MDL： MFCD01715762
• Inchi： 1S/C6H12N6/c1-7-4-10-5(8-2)12-6(9-3)11-4/h1-3H3,(H3,7,8,9,10,11,12)
• InChI Key： LGEXGKUJMFHVSY-UHFFFAOYSA-N
• SMILES： N(C)C1N=C(N=C(N=1)NC)NC

Computed Properties

• Exact Mass: 168.11256
• Monoisotopic Mass: 168.112344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 93.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8
• XLogP3: 0.9

Experimental Properties

• Density: 1.2715 (rough estimate)
• Boiling Point: 287.14°C (rough estimate)
• Flash Point: 162.4°C
• Refractive Index: 1.8300 (estimate)
• PSA: 74.76
• LogP: 0.21570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines N-aliphatic s-triazines

Additional information on 1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-trimethyl-

1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-trimethyl-

The compound with CAS No 2827-46-5, commonly referred to as 1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-trimethyl-, is a highly versatile and significant molecule in the field of organic chemistry. This compound belongs to the class of triazines, which are heterocyclic aromatic compounds containing three nitrogen atoms in the six-membered ring structure. The N2,N4,N6-trimethyl substitution pattern adds unique electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

The synthesis of 1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-trimethyl- involves a series of carefully controlled reactions that ensure the formation of the desired substitution pattern. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and purities of this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into the molecular structure of this compound. The presence of three methyl groups at specific positions on the triazine ring has been confirmed through these techniques, ensuring the accuracy of its chemical identity.

The applications of 1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-trimethyl- span across multiple industries. In materials science, this compound serves as a building block for constructing advanced materials with tailored properties. For example, it has been utilized in the development of high-performance polymers and composites that exhibit exceptional thermal stability and mechanical strength.

In the field of pharmacology and drug discovery, this compound has shown potential as a lead molecule for designing bioactive agents. Recent studies have demonstrated its ability to interact with specific biological targets, making it a promising candidate for further exploration in therapeutic applications.

Agricultural chemistry has also benefited from the properties of this compound. It has been employed as a component in agrochemical formulations designed to enhance crop protection and yield optimization. Its ability to stabilize other active ingredients in such formulations has made it an essential additive in modern agricultural practices.

Recent research has delved into the environmental impact and degradation pathways of 1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-trimethyl-. Understanding its behavior under various environmental conditions is crucial for assessing its safety and sustainability. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation through specific enzymatic pathways.

In conclusion, 1,3,5-Triazine-2,4,6-triamine,N_₂,_N₄,_N₆-trimethyl is a multifaceted compound with significant implications across diverse scientific domains. Its unique chemical properties and versatile applications continue to drive innovative research and development efforts worldwide.